![molecular formula C16H19FN4O4 B1664873 Amifloxacin N-oxide CAS No. 88569-53-3](/img/structure/B1664873.png)
Amifloxacin N-oxide
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Overview
Description
Amifloxacin N-oxide is a metabolite of Amifloxacin, an antibacterial.
Scientific Research Applications
In Vitro Antibacterial Activity
Amifloxacin N-oxide, along with its other metabolites, has been evaluated for its in vitro antibacterial activity. Studies have shown that while this compound is the least active among its metabolites, it still demonstrates some level of effectiveness against a majority of gram-negative bacteria. This suggests potential utility in addressing specific bacterial infections (Venezia et al., 1989).
Pharmacokinetics in Laboratory Animals
Research into the metabolism and disposition of amifloxacin in laboratory animals has indicated that this compound is one of the notable metabolites present in the excretion profiles of these animals. This research provides insights into the drug's metabolism and potential applications in animal health or as a model for human drug metabolism studies (Johnson & Benziger, 1985).
Determination in Biological Fluids
Methods have been developed for the determination of amifloxacin and its principal metabolites, including this compound, in plasma and urine. This is crucial for pharmacokinetic studies and could aid in understanding the drug's behavior in biological systems (Crawmer et al., 1990).
Environmental Impact
This compound has been studied for its presence and transformation in municipal wastewater treatment plants. Understanding its behavior in such environments is essential for assessing the environmental impact and potential risks associated with the compound (Bollmann et al., 2016).
properties
CAS RN |
88569-53-3 |
---|---|
Molecular Formula |
C16H19FN4O4 |
Molecular Weight |
350.34 g/mol |
IUPAC Name |
6-fluoro-1-(methylamino)-7-(4-methyl-4-oxidopiperazin-4-ium-1-yl)-4-oxoquinoline-3-carboxylic acid |
InChI |
InChI=1S/C16H19FN4O4/c1-18-20-9-11(16(23)24)15(22)10-7-12(17)14(8-13(10)20)19-3-5-21(2,25)6-4-19/h7-9,18H,3-6H2,1-2H3,(H,23,24) |
InChI Key |
KOHWXWKRVBJAQK-UHFFFAOYSA-N |
SMILES |
CNN1C=C(C(=O)C2=CC(=C(C=C21)N3CC[N+](CC3)(C)[O-])F)C(=O)O |
Canonical SMILES |
CNN1C=C(C(=O)C2=CC(=C(C=C21)N3CC[N+](CC3)(C)[O-])F)C(=O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Amifloxacin N-oxide |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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